Cas no 2089258-29-5 (2-(1-aminoethyl)pentanedioic acid hydrochloride)

2-(1-Aminoethyl)pentanedioic acid hydrochloride is a chiral amino acid derivative with potential applications in pharmaceutical synthesis and biochemical research. Its structure features a carboxylate and an amine functional group, making it a versatile intermediate for peptide modification and asymmetric synthesis. The hydrochloride salt form enhances solubility and stability, facilitating handling in aqueous systems. This compound may serve as a building block for bioactive molecules or ligands in catalysis. Its stereocenter allows for enantioselective transformations, which is valuable in the development of optically active compounds. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.
2-(1-aminoethyl)pentanedioic acid hydrochloride structure
2089258-29-5 structure
Product Name:2-(1-aminoethyl)pentanedioic acid hydrochloride
CAS No:2089258-29-5
MF:
MW:
CID:4636501
Update Time:2025-08-05

2-(1-aminoethyl)pentanedioic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1-aminoethyl)pentanedioic acid hydrochloride

2-(1-aminoethyl)pentanedioic acid hydrochloride Pricemore >>

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2-(1-aminoethyl)pentanedioic acid hydrochloride Related Literature

Additional information on 2-(1-aminoethyl)pentanedioic acid hydrochloride

2-(1-Aminoethyl)Pentanedioic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2089258-29-5, commonly referred to as 2-(1-aminoethyl)pentanedioic acid hydrochloride, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of pentanedioic acid, also known as glutaric acid, which is a dicarboxylic acid with two carboxyl groups attached to a five-carbon chain. The 1-aminoethyl group attached to the second carbon of the pentanedioic acid backbone introduces unique properties, making this compound a subject of interest in various research domains.

2-(1-Aminoethyl)pentanedioic acid hydrochloride is notable for its role in biochemical processes and its potential applications in drug development. Recent studies have highlighted its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide synthesis and drug delivery systems. The hydrochloride form of this compound ensures its stability under physiological conditions, making it an ideal candidate for biomedical applications.

One of the most intriguing aspects of this compound is its involvement in metabolic pathways. Research has shown that 2-(1-aminoethyl)pentanedioic acid hydrochloride can participate in the urea cycle, a critical process in nitrogen metabolism. This participation underscores its importance in maintaining nitrogen balance within the body, particularly in conditions where nitrogen excretion is compromised.

Moreover, the compound has been explored for its potential as a chelating agent. Its ability to form stable complexes with metal ions has been leveraged in various industrial and therapeutic applications. For instance, recent advancements have demonstrated its effectiveness in removing heavy metals from contaminated environments, offering a sustainable solution to environmental pollution.

The synthesis of 2-(1-aminoethyl)pentanedioic acid hydrochloride involves a multi-step process that combines organic synthesis techniques with biotechnological methods. The integration of these approaches has not only improved the yield but also enhanced the purity of the final product, making it suitable for high-quality research and commercial use.

In terms of pharmacological applications, this compound has shown promise as an intermediate in the production of antibiotics and other therapeutic agents. Its role as a building block in complex molecule synthesis highlights its versatility and importance in the pharmaceutical industry.

Recent studies have also focused on the stereochemistry of 2-(1-aminoethyl)pentanedioic acid hydrochloride, revealing its impact on molecular recognition and enzymatic activity. Understanding these stereochemical properties is crucial for designing drugs with high specificity and efficacy.

In conclusion, 2-(1-aminoethyl)pentanedioic acid hydrochloride (CAS No. 2089258-29-5) is a multifaceted compound with significant implications across various scientific disciplines. Its role in biochemistry, material science, and pharmacology positions it as a key molecule for future research and development. As ongoing studies continue to unravel its potential, this compound is poised to make substantial contributions to both academic and industrial advancements.

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